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Compound of Interest

Compound Name: 4-Hydroxyphenylacetic acid-d6

Cat. No.: B12413197

CAS Number: 100287-06-7

This technical guide provides an in-depth overview of 4-Hydroxyphenylacetic acid-d6 (4-
HPA-d6), a deuterated analog of 4-Hydroxyphenylacetic acid (4-HPA). It is intended for
researchers, scientists, and drug development professionals who utilize stable isotope-labeled
compounds as internal standards in quantitative analyses. This document covers the
compound's properties, a detailed experimental protocol for its use in bioanalytical methods,
and relevant metabolic pathways.

Core Compound Data

4-Hydroxyphenylacetic acid-d6 is a reliable internal standard for mass spectrometry-based
guantification of 4-Hydroxyphenylacetic acid. Its physical and chemical properties are
summarized below.
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Property Value Reference

CAS Number 100287-06-7 N/A
(4-Hydroxyphenyl-2,3,5,6-

Synonyms d4)acetic-2,2-d2 Acid, 4- N/A
Hydroxybenzeneacetic-d6 Acid

Molecular Formula CsH2D60s3 N/A

Molecular Weight 158.19 g/mol N/A

Isotopic Enrichment >98% N/A

Appearance White to off-white solid N/A

Spectroscopic and Analytical Data

While detailed spectroscopic data for the deuterated compound is not readily available in the

public domain, the following table provides data for the non-deuterated form, 4-

Hydroxyphenylacetic acid (CAS: 156-38-7), for comparative purposes. The mass spectrum of

the deuterated compound will show a mass shift corresponding to the number of deuterium

atoms.

Spectroscopic Data (for 4-
Hydroxyphenylacetic acid)

Details

H NMR (400 MHz, DMSO-d6)

59.30 (s, 1H), 7.05 (d, J=8.4 Hz, 2H), 6.68 (d,
J=8.4 Hz, 2H), 3.40 (s, 2H)

13C NMR (100 MHz, DMSO-d6)

0 173.5,156.1, 130.3, 125.6, 115.1, 40.1

Mass Spectrometry (EI)

miz 152 (M+), 107, 77

Experimental Protocol: Quantification of 4-
Hydroxyphenylacetic Acid in Human Plasma using

UPLC-MS/MS
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The following is an adapted protocol for the quantification of 4-Hydroxyphenylacetic acid in
human plasma using 4-Hydroxyphenylacetic acid-d6 as an internal standard. This protocol is
based on established methods for similar analytes.

Materials and Reagents

o 4-Hydroxyphenylacetic acid (analytical standard)

4-Hydroxyphenylacetic acid-d6 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (K2-EDTA)

Preparation of Solutions

e Stock Solutions (1 mg/mL): Separately weigh and dissolve 4-Hydroxyphenylacetic acid and
4-Hydroxyphenylacetic acid-d6 in methanol.

e Working Standard Solutions: Serially dilute the 4-Hydroxyphenylacetic acid stock solution
with 50% methanol/water to prepare a series of calibration standards.

 Internal Standard Working Solution (100 ng/mL): Dilute the 4-Hydroxyphenylacetic acid-d6
stock solution with 50% methanol/water.

Sample Preparation

e To 100 pL of human plasma, add 25 pL of the internal standard working solution (100 ng/mL
4-HPA-d6).

» For calibration curve samples, add 25 uL of the appropriate 4-HPA working standard
solution. For unknown samples, add 25 pL of 50% methanol/water.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12413197?utm_src=pdf-body
https://www.benchchem.com/product/b12413197?utm_src=pdf-body
https://www.benchchem.com/product/b12413197?utm_src=pdf-body
https://www.benchchem.com/product/b12413197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Vortex the samples for 30 seconds.
e Add 400 pL of cold acetonitrile to precipitate proteins.
o Vortex for 1 minute, then centrifuge at 13,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

o Reconstitute the residue in 100 pL of the mobile phase (95:5 Water:Acetonitrile with 0.1%
Formic Acid).

e Inject 5 L into the UPLC-MS/MS system.

UPLC-MSIMS Conditions

Parameter Condition

UPLC System Waters ACQUITY UPLC or equivalent
Column C18 column (e.g., 2.1 x 50 mm, 1.7 pum)
Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Start with 5% B, ramp to 95% B over 5 min, hold

Gradient ) -

for 1 min, return to 5% B and re-equilibrate
Flow Rate 0.4 mL/min
Column Temperature 40°C

Triple quadrupole mass spectrometer with
Mass Spectrometer o
electrospray ionization (ESI)

lonization Mode Negative

4-HPA: 151.0 -> 107.0; 4-HPA-d6: 157.0 ->
113.0

MRM Transitions

Collision Energy Optimized for each transition
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Signaling and Metabolic Pathways
Metabolic Pathway of 4-Hydroxyphenylacetic Acid

4-Hydroxyphenylacetic acid is a metabolite derived from the amino acid tyrosine. It is also
produced by gut microbiota from dietary polyphenols. The following diagram illustrates its
primary metabolic pathway.
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 To cite this document: BenchChem. [4-Hydroxyphenylacetic acid-d6: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413197#4-hydroxyphenylacetic-acid-d6-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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